Cas no 96213-28-4 (Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-)

• Product Name: Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
• CAS No: 96213-28-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1986603
• PubChem ID: 13480273
• Update Time: 2025-04-21

Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
• 3,5-dimethoxy-2,6-dimethylbenzoic acid
• SCHEMBL9039455
• DTXSID20541844
• 96213-28-4

• Inchi： 1S/C11H14O4/c1-6-8(14-3)5-9(15-4)7(2)10(6)11(12)13/h5H,1-4H3,(H,12,13)
• InChI Key： VZVCQULJUHRAEC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=C(C(=O)O)C=1C)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives